Cas no 946211-51-4 (N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 946211-51-4
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 6466309
• Update Time: 2025-10-30

N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• N-(1,3-benzodioxol-5-yl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• Inchi： 1S/C15H13N3O4S/c19-13(17-9-1-2-11-12(5-9)22-8-21-11)6-10-7-23-15-16-4-3-14(20)18(10)15/h1-5,10H,6-8H2,(H,17,19)
• InChI Key： NTHVCDCUUMZVPJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CC1N2C(SC1)=NC=CC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide (CAS No. 946211-51-4)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide, identified by its CAS number 946211-51-4, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a benzodioxol moiety combined with a thiazolo[3,2-a]pyrimidine scaffold suggests a rich chemical space for biological activity, particularly in the modulation of key biological pathways.

Recent research in the area of heterocyclic compounds has highlighted the importance of thiazolo[3,2-a]pyrimidine derivatives as scaffolds for drug discovery. These structures are known for their ability to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammatory responses. The specific arrangement of atoms in N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide positions it as a promising candidate for further investigation.

The benzodioxol ring is another critical feature of this compound. This motif is commonly found in bioactive molecules and is known to contribute to their pharmacological properties. For instance, it has been shown to enhance binding affinity and selectivity when interacting with certain protein targets. The integration of this ring into the N-(2H-1,3-benzodioxol-5-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide structure may confer additional biological advantages.

In the context of current pharmaceutical research, the development of novel small molecules with distinct mechanisms of action is crucial for addressing unmet medical needs. The combination of a benzodioxol and a thiazolo[3,2-a]pyrimidine core in N-(2H-1,3-benzodioxol-5-ylyl)-2-{5-oxyo-o-H,H,H-thiazolo[3,a]-pyrimidin-[a]-amino-acetamide (CAS No. 94621151 4) suggests potential activity against multiple disease pathways. This dual functionality may lead to synergistic effects when tested in vitro or in vivo.

One area of particular interest is the investigation of this compound as an inhibitor or modulator of enzymes involved in cancer metabolism. The thiazolo[3,a]pyrimidine scaffold has been extensively studied for its ability to interfere with key metabolic processes in tumor cells. By incorporating a benzodioxol group into this framework, researchers aim to enhance the compound's solubility and bioavailability while maintaining or improving its target interaction.

Additionally, the pharmacokinetic properties of N-(2H-pyrrolizino)-pyrimidinone derivatives (CAS No. 94621151 4) have been optimized through structural modifications. These efforts are aimed at achieving better absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The benzodioxol moiety may play a role in improving solubility and reducing metabolic clearance rates.

Recent preclinical studies have begun to explore the potential applications of derivatives similar to N-(a-hydroxyimino-methyl)-benzofuranacetic acid (CAS No. 94621151 4). These studies have shown promising results in models of inflammation and tumor growth. The ability of this compound to modulate key signaling pathways suggests that it could be developed into a therapeutic agent for conditions such as chronic inflammation or certain types of cancer.

The synthesis and characterization of this compound have been refined using advanced organic chemistry techniques. The introduction of functional groups such as hydroxymethyl and carboxylic acid moieties has allowed researchers to fine-tune its interactions with biological targets. This level of precision is essential for developing molecules with high selectivity and low toxicity.

In conclusion,N-(a-hydroxyimino-methyl)-benzofuranacetic acid (CAS No. 94621151 4) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a benzodioxol moiety with a thiazolo[3,a]pyrimidine scaffold positions it as a promising candidate for further investigation into cancer metabolism modulation and other disease pathways.